Cas no 120444-71-5 (Deramciclane)

• Product Name: Deramciclane
• CAS No: 120444-71-5
• MF: C₂₀H₃₁NO
• MW: 301.466245889664
• CID: 153908
• PubChem ID: 119590
• Update Time: 2025-10-28

Deramciclane Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(((1R,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]heptan-2-yl)oxy)ethanamine
• Ethanamine, N,N-dimethyl-2-(((1R,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo(2.2.1)hept-2-yl)oxy)-
• N,N-dimethyl-2-((1S,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]heptan-2-yloxy)ethanamine
• N,N-dimethyl-2-[[(1R,3S,4R)-4,7,7-trimethyl-3-phenyl-3-bicyclo[2.2.1]heptanyl]oxy]ethanamine
• (1R,2S,4R)-(-)-2-[(2'-{N,N-dimethylamino}-ethoxy-)]-2-[phenyl]-1,7,7,-tri-[methyl]-bicyclo[2.2.1]heptane
• (1R,2S,4R)-(-)-2-phenyl 2-(dimethylaminoethoxy)-1,7,7-trimethyl-bicyclo[2.2.1]heptane
• [14C]-Deramciclane
• Deramciclane
• deramciclane,(1R,2S,4R)-isomer
• DERAMCLCLANE
• Ethanamine,N,N-dimethyl-2-(((1R,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo(2.2.1)hept-2-yl)oxy)
• Ethanamine,N,N-dimethyl-2-((1,7,7-trimethyl-2-phenylbicyclo(2.2.1)hept-2-yl)oxy)-,(1R-exo)
• N,N-DIMETHYL-2-(((1S,2S,4R)-1,7,7-TRIMETHYL-2-PHENYLBICYCLO[2.2.1]HEPTAN-2-YL)OXY)ETHANAMINE
• N,N-Dimethyl-2-[[(1R,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]hept-2-yl]oxy]ethanamine
• CHEMBL2104698
• Ethanamine, N,N-dimethyl-2-((1,7,7-trimethyl-2-phenylbicyclo(2.2.1)hept-2-yl)oxy)-, (1R-exo)-
• HY-101630
• 120444-71-5
• EGIS-3886
• EGYT-3886
• Q5261335
• QOBGWWQAMAPULA-RLLQIKCJSA-N
• N,N-Dimethyl-2-(((1R,2S,4R)-2-phenyl-2-bornyl)oxy)ethylamine
• UNII-O5KFK61E74
• O5KFK61E74
• EGYT3886
• DERAMCICLANE [MI]
• A898662
• CS-6595
• N,N-dimethyl-2-[[(1R,4R,6S)-1,7,7-trimethyl-6-phenyl-6-bicyclo[2.2.1]heptanyl]oxy]ethanamine
• DB06512
• DERAMCICLANE [WHO-DD]
• Deramciclane [INN]
• Egyt 3886
• MS-24348
• SCHEMBL548911
• NS00069158
• N,N-dimethyl-2-[[(1R,2S,4R)-1,7,7-trimethyl-2-phenyl-2-bicyclo[2.2.1]heptanyl]oxy]ethanamine
• AKOS024259070
• DTXSID10152862
• GTPL5490
• Deramciclane Free Base
• deramciclano
• DTXCID1075353
• deramciclanum
• N,N-dimethyl-2-((1,7,7-trimethyl-2-phenylbicyclo(2.2.1)hept-2-yl)oxy)ethamine
• EGIS3886
• 2-Phenyl-2-(dimethylaminoethoxy)-1,7,7-trimethylbicyclo(2.2.1)heptane hemifumarate
• dimethyl(2-(((1R,2S,4R)-1,7,7-trimethyl-2-phenylbicyclo(2.2.1)heptan-2-yl)oxy)ethyl)amine
• N,N-dimethyl-2-(((1R,4R,6S)-1,7,7-trimethyl-6-phenyl-6-bicyclo(2.2.1)heptanyl)oxy)ethanamine
• DIMETHYL(2-{[(1R,2S,4R)-1,7,7-TRIMETHYL-2-PHENYLBICYCLO[2.2.1]HEPTAN-2-YL]OXY}ETHYL)AMINE
• G12700

• Inchi： 1S/C20H31NO/c1-18(2)17-11-12-19(18,3)20(15-17,22-14-13-21(4)5)16-9-7-6-8-10-16/h6-10,17H,11-15H2,1-5H3/t17-,19-,20+/m1/s1
• InChI Key： QOBGWWQAMAPULA-RLLQIKCJSA-N
• SMILES： O(CCN(C)C)[C@]1(C2C=CC=CC=2)C[C@H]2CC[C@]1(C)C2(C)C

Computed Properties

• Exact Mass: 301.24100
• Monoisotopic Mass: 301.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 375.2±25.0 ºC (760 Torr),
• Flash Point: 110.6±25.5 ºC,
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 12.47000
• LogP: 4.30630

Deramciclane Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on Deramciclane

Comprehensive Overview of Deramciclane (CAS No. 120444-71-5): Mechanism, Applications, and Research Insights

Deramciclane (CAS No. 120444-71-5) is a novel psychoactive compound with a unique pharmacological profile, primarily investigated for its potential in anxiolytic and neuroprotective applications. As a 5-HT2A receptor antagonist and sigma-1 receptor agonist, it has garnered attention in neuroscience research due to its dual modulation of serotonin and glutamate systems. This article explores its mechanism of action, clinical relevance, and emerging trends in mental health therapeutics, addressing frequently searched queries such as "Deramciclane side effects" and "Deramciclane vs. traditional anxiolytics."

The compound's chemical structure features a tricyclic core, distinguishing it from conventional benzodiazepines and SSRIs. Studies suggest its efficacy in reducing stress-induced behaviors in animal models without inducing sedation—a key advantage over legacy anti-anxiety drugs. Researchers have also investigated its role in neuroinflammation modulation, linking it to neurodegenerative disease research, a hotspot in 2024's biomedical innovation landscape.

Current user-generated searches often focus on "Deramciclane bioavailability" and "interaction with nootropics." Preclinical data indicate oral bioavailability of ~40%, with peak plasma concentrations achieved within 2–4 hours. Unlike first-generation anxiolytics, it exhibits minimal CYP450 enzyme inhibition, reducing risks of drug-drug interactions—a critical consideration for polypharmacy patients.

Emerging discussions in digital health forums highlight interest in Deramciclane's cognitive effects. Preliminary evidence suggests it may enhance synaptic plasticity via BDNF upregulation, aligning with the growing demand for anxiolytics with pro-cognitive benefits. This positions 120444-71-5 as a candidate for treatment-resistant anxiety—a trending topic in precision psychiatry.

From a safety perspective, Deramciclane demonstrates a favorable therapeutic index in animal studies, with no reported dependence liability—addressing concerns about long-term anxiolytic use. Its metabolic pathway involves hepatic glucuronidation, excreted primarily via bile, which differs from renal-cleared alternatives. These pharmacodynamic properties make it a subject of personalized medicine research, particularly for patients with hepatic impairment.

The compound's potential in geriatric psychiatry has gained traction, coinciding with 2024's focus on aging population health. Its low anticholinergic burden and cardiovascular neutrality present advantages over tricyclic antidepressants for elderly patients—addressing common search terms like "anxiety meds for seniors." Ongoing phase II trials in Asia explore its efficacy in mild cognitive impairment with comorbid anxiety.

In the context of global mental health trends, Deramciclane represents a shift toward multi-target psychopharmacology. Its simultaneous action on 5-HT2A, sigma-1, and NMDA receptors aligns with the search for next-gen neurotherapeutics—a frequently cited phrase in academic literature and patent filings. Patent analysis reveals increasing IP activity around Deramciclane analogs, particularly for treatment-resistant depression indications.

Environmental and sustainability considerations in pharmaceutical development have also touched Deramciclane research. Recent green chemistry approaches have optimized its synthesis to reduce organic solvent waste by 60% compared to early routes—responding to industry demands for eco-friendly drug production.

For researchers investigating CAS 120444-71-5, current knowledge gaps include precise receptor binding kinetics and long-term neuroadaptive effects. These areas represent opportunities for high-impact publications, as reflected in rising PubMed queries about "Deramciclane molecular modeling." The compound's crystallographic data was recently deposited in the Cambridge Structural Database, facilitating computational drug design studies.

In conclusion, Deramciclane exemplifies the convergence of neuroscience and drug discovery in addressing unmet needs in mental health care. Its multifaceted pharmacology and evolving clinical trial landscape position it as a compound to watch in the psychopharmacology arena, answering pressing questions about safer anxiety treatments and neuroplasticity-enhancing agents.